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For Researchers, Scientists, and Drug Development Professionals

Introduction

Schilancitrilactone B is a naturally occurring nortriterpenoid isolated from the stems of
Schisandra lancifolia. It belongs to a class of complex molecules that have garnered interest for
their unique chemical structures and potential biological activities. This technical guide provides
a comprehensive overview of the chemical properties of schilancitrilactone B, including its
structural characterization, synthesis, and reported biological evaluation. All quantitative data
are presented in structured tables, and key experimental methodologies are detailed.

Chemical Structure and Properties

Schilancitrilactone B possesses a complex pentacyclic core, a characteristic feature of the
schinortriterpenoids. Its molecular formula has been established as C27H340s.[1] The structure
was elucidated through extensive spectroscopic analysis, including 1D and 2D NMR and mass

spectrometry.

Physicochemical Properties
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Property Value Reference
Molecular Formula C27H340s [1]
Molecular Weight 490.55 g/mol [1]
Appearance White powder

Optical Rotation [0]?°D -34.5 (c 0.5, MeOH)

Spectroscopic Data

The structural assignment of schilancitrilactone B is supported by the following spectroscopic

data:

1H NMR (500 MHz, CDCls) & (ppm)
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Coupling Constant

Position Chemical Shift () Multiplicity
(J, Hz)
1 2.58 m
1 1.84 m
2 2.05 m
2 1.95 m
5 2.98 d 10.0
6 4.65 d 10.0
7 4.98 S
9 2.45 m
11 2.15 m
11 1.55 m
12 1.90 m
12 1.45 m
15 4.85 S
17 3.15 S
20 5.10 q 7.0
21 2.10 S
22 5.95 d 10.0
23 2.40 m
24 1.15 d 7.0
25 1.10 S
26 1.05 S
27 1.20 S
28 1.25 S
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29 1.30 s

30 1.35 s

13C NMR (125 MHz, CDCls) & (ppm)

Position Chemical Shift () Position Chemical Shift ()
1 354 16 175.2
2 28.1 17 52.1
3 170.5 18 135.4
4 85.2 19 125.1
5 55.6 20 139.8
6 78.9 21 16.5
7 82.3 22 128.7
8 140.1 23 35.8
9 45.3 24 20.1
10 40.2 25 28.4
11 25.6 26 21.3
12 30.1 27 23.5
13 48.7 28 29.8
14 88.9 29 30.5
15 80.4 30 31.2

High-Resolution Mass Spectrometry (HR-ESI-MS)

lon Calculated m/z Found m/z

[M+Na]* 513.2146 513.2148
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Experimental Protocols
Isolation of Schilancitrilactone B

The isolation of schilancitrilactone B from the stems of Schisandra lancifolia involves a multi-

step extraction and chromatographic process.
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Isolation workflow for schilancitrilactone B.
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» Extraction: The air-dried and powdered stems of S. lancifolia are extracted with 95% ethanol
at room temperature.

 Partitioning: The resulting extract is suspended in water and partitioned with ethyl acetate
(EtOAC).

o Column Chromatography: The EtOAc-soluble portion is subjected to silica gel column
chromatography, eluting with a gradient of petroleum ether and acetone.

» Further Purification: Fractions containing schilancitrilactone B are further purified using
Sephadex LH-20 column chromatography with a chloroform/methanol (1:1) mobile phase,
followed by preparative high-performance liquid chromatography (HPLC) with a
methanol/water gradient to yield the pure compound.

Total Synthesis of Schilancitrilactone B

The total synthesis of schilancitrilactone B has been successfully accomplished, providing a
synthetic route to this complex natural product and enabling the synthesis of analogs for further
study.[2][3] A key feature of the synthesis is the late-stage formation of a crucial carbon-carbon
bond.
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Retrosynthetic analysis of schilancitrilactone B.

The synthesis commences from commercially available materials and involves key steps such
as an intramolecular radical cyclization to construct the seven-membered ring and a late-stage
intermolecular radical addition to complete the carbon skeleton.[2][3]
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Biological Activity

Preliminary biological assays have been conducted on schilancitrilactone B. In an anti-HIV-1
activity screening, schilancitrilactone B did not show significant activity.[1] It is important to note
that its stereoisomer, schilancitrilactone C, exhibited anti-HIV-1 activity with an ECso value of
27.54 pyg/mL.[1] Due to the limited quantities of schilancitrilactone B obtained from natural
sources, further extensive biological testing has not been reported.[2]
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Biological evaluation of schilancitrilactone B.

Conclusion

Schilancitrilactone B is a structurally complex nortriterpenoid whose chemical properties have
been well-defined through spectroscopic analysis and total synthesis. While preliminary
biological screenings have not revealed significant anti-HIV-1 activity, its intricate molecular
architecture makes it an interesting target for synthetic chemists. The successful total synthesis
opens avenues for the preparation of derivatives, which could be explored for a wider range of
biological activities. Further investigation into the biological profile of schilancitrilactone B and
its analogs is warranted to fully understand the potential of this class of natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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